Cas no 90018-14-7 (Pyridinium, 1-(3-cyanophenyl)-2,4,6-trimethyl-, perchlorate)

Pyridinium, 1-(3-cyanophenyl)-2,4,6-trimethyl-, perchlorate structure
90018-14-7 structure
Product Name:Pyridinium, 1-(3-cyanophenyl)-2,4,6-trimethyl-, perchlorate
CAS No:90018-14-7
MF:C15H15ClN2O4
MW:322.743602991104
CID:796305
PubChem ID:13201772
Update Time:2025-04-19

Pyridinium, 1-(3-cyanophenyl)-2,4,6-trimethyl-, perchlorate Chemical and Physical Properties

Names and Identifiers

    • Pyridinium, 1-(3-cyanophenyl)-2,4,6-trimethyl-, perchlorate
    • 3-(2,4,6-trimethylpyridin-1-ium-1-yl)benzonitrile,perchlorate
    • 90018-14-7
    • DTXSID70527017
    • 1-(3-Cyanophenyl)-2,4,6-trimethylpyridin-1-ium perchlorate
    • Inchi: 1S/C15H15N2.ClO4/c1-11-7-12(2)17(13(3)8-11)15-6-4-5-14(9-15)10-16;2-1(3,4)5/h4-9H,1-3H3;/q+1;-1
    • InChI Key: RWQBPZWUKCLYAW-UHFFFAOYSA-N
    • SMILES: [Cl+3]([O-])([O-])([O-])[O-].[N+]1(C2C=CC=C(C#N)C=2)C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 322.0720347g/mol
  • Monoisotopic Mass: 322.0720347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 387
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102Ų
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD